Cas no 7481-83-6 (Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI))

Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI) structure
7481-83-6 structure
Product Name:Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI)
CAS No:7481-83-6
MF:C22H34O3
MW:346.503567218781
CID:574029
PubChem ID:313035
Update Time:2025-04-19

Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI)
    • 2-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)propanoic acid
    • 7481-83-6
    • NSC226125
    • PD118922
    • NSC-226125
    • Inchi: 1S/C22H34O3/c1-13(20(24)25)17-6-7-18-16-5-4-14-12-15(23)8-10-21(14,2)19(16)9-11-22(17,18)3/h4,13,15-19,23H,5-12H2,1-3H3,(H,24,25)
    • InChI Key: NPBNRBWMDNZEBN-UHFFFAOYSA-N
    • SMILES: OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C(=O)O)C)CCC21

Computed Properties

  • Exact Mass: 346.25092
  • Monoisotopic Mass: 346.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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